Cas no 14310-04-4 (Acetic acid--2-bromocyclohex-2-en-1-ol (1/1))

• Product name: Acetic acid--2-bromocyclohex-2-en-1-ol (1/1)
• CAS No: 14310-04-4
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 2775646
• PubChem ID: 71351418

Acetic acid--2-bromocyclohex-2-en-1-ol (1/1) Chemical and Physical Properties

Names and Identifiers

• 14310-04-4
• Acetic acid--2-bromocyclohex-2-en-1-ol (1/1)
• DTXSID40777022

• Inchi： InChI=1S/C6H9BrO.C2H4O2/c7-5-3-1-2-4-6(5)8;1-2(3)4/h3,6,8H,1-2,4H2;1H3,(H,3,4)
• InChI Key： RRUKWADQTXVDGU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 236.00481Da
• Monoisotopic Mass: 236.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų